10-Bromo-5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine

• IUPAC Name: 10-bromo-5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine
• InChI: InChI=1S/C11H9BrN2O/c12-8-1-2-10-9(7-8)11-13-3-4-14(11)5-6-15-10/h1-4,7H,5-6H2
• InChI Key: QZWGGYOQEOZRJK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)Br)C3=NC=CN31
• Molecular Formula: C11H9BrN2O
• DSSTOX Substance ID: DTXSID80728937
• Molecular Weight: 265.11 g/mol
• CAS RN: 1282516-56-6

Description

10-Bromo-5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine is a chemical compound with the CAS number 1282516-56-6. It is a derivative of the 1,4-benzoxazepines class of compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of 10-Bromo-5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine are not fully detailed in the available resources. It is known to be a solid at room temperature.

Scientific Research Applications

Kinase Inhibition and Scalable Synthesis

10-Bromo-5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine is a compound structurally related to benzoxazepines, which are present in several kinase inhibitors. Kinase inhibitors are crucial in targeting various pathways in cellular signaling and have applications in treating diseases like cancer. A study by Naganathan et al. (2015) details the scalable synthesis of a benzoxazepine-containing kinase inhibitor, emphasizing the importance of such compounds in pharmaceutical production and research (Naganathan et al., 2015).

Novel Synthesis Methods

Ashram and Awwadi (2019) explored novel methods for synthesizing unsaturated benzoxazepines, including those structurally similar to 10-Bromo-5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine. Their work provides insights into the chemical synthesis of such compounds, which could have broad applications in creating various derivatives for research and therapeutic purposes (Ashram & Awwadi, 2019).

Potential in Antimicrobial and Anti-Tubercular Activity

Research by Shingalapur, Hosamani, and Keri (2009) indicates that derivatives of benzimidazole, which share a similar structural framework with 10-Bromo-5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine, exhibit significant antimicrobial and anti-tubercular activity. These findings highlight the potential application of such compounds in developing new treatments for bacterial and fungal infections (Shingalapur, Hosamani, & Keri, 2009).

Role in Neuroprotection and Receptor Binding

The study by Kamei et al. (2006) on 1,4-benzoxazepine derivatives, which are related to 10-Bromo-5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine, reveals their binding affinity to the 5-HT1A receptor and their potential neuroprotective effects. This suggests possible applications of such compounds in neurological disorders and their role in brain health (Kamei et al., 2006).

Safety and Hazards

The safety data sheet for 10-Bromo-5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine indicates that it may cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions for research on 10-Bromo-5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine could involve further exploration of its potential biological activities, as well as detailed studies on its synthesis, chemical reactions, and safety profile. As a derivative of 1,4-benzoxazepines, it may hold promise in the development of new therapeutic agents.

Synthesis routes and methods I

Procedure details

Into a 20 L 4-necked round-bottom flask purged and maintained with an inert atmosphere of nitrogen was placed a solution of 4-bromo-2-(1H-imidazol-2-yl)phenol (835 g, 3.49 mol, 1.00 equiv) in N,N-dimethylformamide (8.5 L), 1,2-dibromoethane (2366 g, 12.59 mol, 3.60 equiv), potassium carbonate (1930 g, 4.00 equiv), and Cs2CO3 (1160 g, 1.00 equiv). The resulting solution was stirred at 100° C. overnight, quenched by the addition of 20 L of water/ice and extracted with 4×10 L of ethyl acetate. The combined organic layers were washed with 4×5 L of brine, dried over anhydrous sodium sulfate and concentrated under vacuum. The crude product was re-crystallized from EA:PE (1:2) to afford 350 g (38%) of 9-Bromo-4,5-dihydro-6-oxa-1,3a-diaza-benzo[e]azulene.

Synthesis routes and methods II

Procedure details

To a solution of 10-bromo-2-iodo-5,6-dihydrobenzo[f]imidazo[1,2-d][1,4]oxazepine (9 g, 20 mmol) in THF (40 mL) was added Ethylmagnesium bromide in Ethyl ether (22 mL) at −20° C. The mixture was allowed to warm to room temperature and in one and half hour the completion was showed by LCMS. The reaction mixture was poured into 10% NH4Cl and extracted by EtOAc. Organic layer was washed by brine, dried by MgSO4 and concentrated. The crude was purified by Isco chromatography to afford 10-bromo-5,6-dihydrobenzo[f]imidazo[1,2-d][1,4]oxazepine. LC/MS (ESI+): m/z 265 (M+H).